![molecular formula C14H17ClF3N3O B3036943 8-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-4-methyl-1-oxa-4,8-diazaspiro[4.5]decane CAS No. 400086-90-0](/img/structure/B3036943.png)
8-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-4-methyl-1-oxa-4,8-diazaspiro[4.5]decane
Overview
Description
The compound “8-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-4-methyl-1-oxa-4,8-diazaspiro[4.5]decane” is a chemical substance with the molecular formula C14H17ClF3N3O . It is also known by its hydrochloride form with the molecular formula C13H16Cl2F3N3S .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H15ClF3N3S.ClH/c14-10-7-9 (13 (15,16)17)8-18-11 (10)20-4-1-12 (2-5-20)19-3-6-21-12;/h7-8,19H,1-6H2;1H . This code provides a textual representation of the compound’s molecular structure, including the arrangement of atoms and the bonds between them.Physical And Chemical Properties Analysis
This compound has a molecular weight of 335.7524896 . Its hydrochloride form has a molecular weight of 374.25 . The melting point of the hydrochloride form is 175 -176 degrees Celsius .Scientific Research Applications
1. Supramolecular Arrangements
The compound has been a subject of interest in the study of supramolecular arrangements, particularly in its derivations such as cyclohexane-5-spirohydantoin derivatives. These studies emphasize the relationship between molecular structures and crystal structures, highlighting how substituents on the cyclohexane ring influence supramolecular arrangements (Graus et al., 2010).
2. Conformational and Crystal Structure Analysis
Research has focused on the conformational analysis and crystal packing preferences of similar diazaspiro[4.5]decane derivatives, which have been analyzed by single crystal X-ray diffraction, DFT, and QTAIM calculations. These studies reveal detailed insights into the structural preferences and molecular interactions of these compounds (Lazić et al., 2022).
3. Chemical Synthesis and Modification
Numerous studies have been conducted on the synthesis and modification of related 1-oxa-4,8-diazaspiro[4.5]decane compounds. These studies cover a wide range of topics, from the synthesis of specific derivatives with potential biological activity to the development of new methods for the synthesis of structurally complex spiro compounds. For instance, research on the synthesis of azaspiro[4.5]decane systems via oxidative cyclization of olefinic precursors provides insights into the chemical reactivity and synthetic pathways of these compounds (Martin‐Lopez & Bermejo, 1998).
4. Stereochemistry and NMR Analysis
The compound and its related structures have also been explored in stereochemistry, particularly through 13C, 15N, and 17O NMR analysis. These studies aim to assign the relative configuration of 1,4-diazaspiro[4.5]decanes and related compounds, providing a deeper understanding of their stereochemical behavior and structural characteristics (Guerrero-Alvarez et al., 2004).
Safety and Hazards
properties
IUPAC Name |
8-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-4-methyl-1-oxa-4,8-diazaspiro[4.5]decane | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17ClF3N3O/c1-20-6-7-22-13(20)2-4-21(5-3-13)12-11(15)8-10(9-19-12)14(16,17)18/h8-9H,2-7H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYNSVLPGSQORET-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCOC12CCN(CC2)C3=C(C=C(C=N3)C(F)(F)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17ClF3N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.75 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-4-methyl-1-oxa-4,8-diazaspiro[4.5]decane |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.